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Compound of Interest

Compound Name: Ethyl 2-bromopropionate-d3

Cat. No.: B15141156 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. This guide provides detailed, step-by-step procedures for the safe disposal of

Ethyl 2-bromopropionate-d3, a flammable and corrosive organic compound. Adherence to

these protocols is essential to mitigate risks and maintain a safe research environment.

Hazard Profile and Safety Precautions
Ethyl 2-bromopropionate-d3 is classified as a hazardous substance with the following

primary concerns:

Flammability: It is a flammable liquid and vapor.[1][2][3] Keep away from heat, sparks, open

flames, and hot surfaces.[1][2][3] Use spark-proof tools and explosion-proof equipment.[1]

Corrosivity: Causes severe skin burns and eye damage.[1][3]

Irritant: It is a lachrymator, meaning it can cause tearing.[1][3]

Before initiating any disposal procedures, it is mandatory to wear appropriate Personal

Protective Equipment (PPE).
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PPE Category Specific Requirements

Eye/Face
Chemical safety goggles and a face shield

(minimum 8-inch).[3]

Hand
Wear appropriate protective gloves to prevent

skin exposure.[1]

Body Protective clothing to prevent skin contact.

Respiratory

In case of inadequate ventilation, use a

respirator approved by NIOSH (US) or CEN

(EU).[3]

Spill Management Protocol
In the event of a spill, immediate and appropriate action is crucial.

Evacuate and Ventilate: Immediately evacuate personnel from the affected area and ensure

adequate ventilation.[3]

Control Ignition Sources: Remove all sources of ignition from the spill area.[1][3]

Containment: Prevent the spill from spreading and from entering drains or waterways.[1][2]

[3]

Absorb Spill: Use a non-combustible, inert absorbent material such as sand, earth, or

vermiculite to soak up the spill.[1][2]

Collect Waste: Carefully collect the absorbed material using non-sparking tools and place it

into a suitable, labeled, and closed container for disposal.[1]

Disposal Workflow
The following diagram outlines the logical workflow for the proper disposal of Ethyl 2-
bromopropionate-d3.
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Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Use a Designated, Labeled,
Halogenated Organic Waste Container

Designate a Well-Ventilated Area

Do Not Mix with Other Waste Streams

Store Waste Container in a Cool,
Dry, Well-Ventilated Area

Absorb Spill with Inert Material
(e.g., Sand, Vermiculite)

Collect in a Sealed Container

Add to Waste

Arrange for Pickup by a
Licensed Waste Disposal Service

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b15141156?utm_src=pdf-body-img
https://www.benchchem.com/product/b15141156?utm_src=pdf-custom-synthesis
https://www.fishersci.com/store/msds?partNumber=AC118142500&countryCode=US&language=en
https://www.chemicalbook.com/msds/ethyl-2-bromopropionate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_500946404_ETHYL-2-BROMOPROPIONATE-CASNO-535-11-5-MSDS.pdf
https://www.benchchem.com/product/b15141156#ethyl-2-bromopropionate-d3-proper-disposal-procedures
https://www.benchchem.com/product/b15141156#ethyl-2-bromopropionate-d3-proper-disposal-procedures
https://www.benchchem.com/product/b15141156#ethyl-2-bromopropionate-d3-proper-disposal-procedures
https://www.benchchem.com/product/b15141156#ethyl-2-bromopropionate-d3-proper-disposal-procedures
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15141156?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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